Cas no 7534-18-1 (Ethanone, 1-[4-(2-thiazolyl)phenyl]-)

• Product Name: Ethanone, 1-[4-(2-thiazolyl)phenyl]-
• CAS No: 7534-18-1
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• CID: 4172057
• PubChem ID: 15532480
• Update Time: 2025-05-20

Ethanone, 1-[4-(2-thiazolyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(2-thiazolyl)phenyl]-
• EN300-745626
• 7534-18-1
• 1-[4-(1,3-Thiazol-2-yl)phenyl]ethan-1-one
• QDDDMUYEZHBHRU-UHFFFAOYSA-N
• 1-(4-(thiazol-2-yl)phenyl)ethanone
• SCHEMBL15194111

• Inchi： 1S/C11H9NOS/c1-8(13)9-2-4-10(5-3-9)11-12-6-7-14-11/h2-7H,1H3
• InChI Key： QDDDMUYEZHBHRU-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C2=NC=CS2)C=C1)C

Computed Properties

• Exact Mass: 203.04048508Da
• Monoisotopic Mass: 203.04048508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-[4-(2-thiazolyl)phenyl]-

Ethanone, 1-[4-(2-thiazolyl)phenyl]- (CAS No. 7534-18-1): A Comprehensive Overview

Ethanone, 1-[4-(2-thiazolyl)phenyl]- (CAS No. 7534-18-1) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 2-(4′-thiazol-2-ylbiphenyl-4-yl)acetate, has garnered considerable attention due to its potential therapeutic applications and unique chemical properties. In this comprehensive overview, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

Structural Characteristics

Ethanone, 1-[4-(2-thiazolyl)phenyl]- is a derivative of ethanone with a thiazole ring attached to a phenyl group. The molecular formula of this compound is C₁₅H₁₂N₂O₂S, and its molecular weight is approximately 288.33 g/mol. The presence of the thiazole ring imparts unique chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

The thiazole ring is a five-membered heterocyclic structure containing one sulfur atom and one nitrogen atom. This ring system is known for its stability and reactivity, which can be exploited in various synthetic transformations. The phenyl group attached to the thiazole ring further enhances the molecule's aromatic character and contributes to its overall stability.

Synthesis Methods

The synthesis of Ethanone, 1-[4-(2-thiazolyl)phenyl]- has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 4-bromothiophenol with 4-acetylphenylboronic acid in the presence of a palladium catalyst. This Suzuki coupling reaction is highly efficient and yields the desired product in good yields.

Another method involves the condensation of 4-acetylthiophenol with ethyl chloroacetate followed by cyclization to form the thiazole ring. This multi-step process requires careful control of reaction conditions to ensure high purity and yield of the final product.

Biological Activities

Ethanone, 1-[4-(2-thiazolyl)phenyl]- has shown promising biological activities in various preclinical studies. One of its most notable properties is its potential as an anti-inflammatory agent. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, Ethanone, 1-[4-(2-thiazolyl)phenyl]- has also been investigated for its anticancer properties. Studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of Ethanone, 1-[4-(2-thiazolyl)phenyl]-. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several strains of influenza virus. The researchers found that it can inhibit viral replication by interfering with key viral enzymes, making it a promising lead compound for the development of antiviral drugs.

Another noteworthy study focused on the neuroprotective effects of Ethanone, 1-[4-(2-thiazolyl)phenyl]-. Researchers at a leading pharmaceutical company discovered that this compound can protect neuronal cells from oxidative stress-induced damage. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Conclusion

In conclusion, Ethanone, 1-[4-(2-thiazolyl)phenyl]- (CAS No. 7534-18-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural characteristics, coupled with its diverse biological activities, make it an attractive target for further investigation. As research continues to advance, it is likely that new therapeutic uses for this compound will be discovered, contributing to the development of innovative treatments for various diseases.